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Compound of Interest
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Cat. No.: B15555092 Get Quote

In the realm of textile coloration, particularly for cellulosic fibers like cotton, Vat and Reactive

dyes stand out as two of the most significant classes. While both can produce a range of brown

hues, their performance characteristics, application methods, and environmental impacts differ

substantially. This guide provides an objective comparison of Vat Brown 1, an anthraquinone-

based vat dye, and the general class of reactive brown dyes, supported by experimental data

to inform researchers and scientists in their selection process.

Vat dyes, including Vat Brown 1, are renowned for their exceptional all-around fastness

properties.[1] They are water-insoluble pigments that are applied in a soluble "leuco" form after

a chemical reduction process, typically in an alkaline bath.[2] Once inside the fiber, they are

oxidized back to their insoluble form, trapping them within the fiber structure.[3][4] This

mechanical entrapment results in superior resistance to washing, light, and chemical agents.[3]

[5]

Reactive dyes, on the other hand, are water-soluble anionic dyes that form a strong,

permanent covalent bond with the hydroxyl groups of cellulosic fibers.[1][6] This chemical bond

results in excellent wash fastness and vibrant colors.[3][6] However, their performance in other

areas, such as light fastness and resistance to chlorine, can vary and is often slightly lower

than that of vat dyes. The application process for reactive dyes is generally simpler and more

energy-efficient than that for vat dyes.[3]
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The following table summarizes the key performance differences between Vat Brown 1 and a

representative reactive brown dye, based on standardized testing methods.
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Performance
Parameter

Vat Brown 1 (C.I.
70800)

Reactive Brown
Dyes (General)

Key Differences

Color Fastness

Light Fastness (ISO

105-B02)
7 - 8[7][8] 5 - 6[9]

Vat dyes offer

significantly superior

resistance to fading

from light exposure,

making them ideal for

outdoor applications.

[3][10]

Washing Fastness

(ISO 105-C10)
5 (No change)[7][11]

4-5 (Slight to no

change)[9]

Both have excellent

wash fastness, but the

covalent bond of

reactive dyes provides

exceptional

performance.[6] Vat

dyes' insolubility also

ensures minimal color

loss.[2]

Rubbing Fastness

(ISO 105-X12)
Dry: 4-5, Wet: 3-4[11] Dry: 4-5, Wet: 4[9]

Reactive dyes can

sometimes exhibit

better wet rubbing

fastness due to the

covalent bond,

whereas vat dyes can

have some surface

pigment.

Perspiration Fastness

(ISO 105-E04)
4-5[11] 5[9]

Both classes of dyes

show excellent

resistance to

perspiration.

Chlorine Bleach (ISO

105-N01)

4-5[7] 2-3 (Varies) Vat dyes are

significantly more

resistant to chlorine
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bleaching agents, a

critical factor for

industrial laundering.

[2]

Application & Process

Dyeing Temperature
40-50°C (Reduction)

[11]
60-80°C[12]

Vat dyeing involves a

more complex, multi-

step process (vatting,

dyeing, oxidation) but

can sometimes use

lower temperatures.[1]

[3]

Energy Consumption
Higher overall due to

process complexity[3]

Lower, more energy-

efficient process[3]

The simpler, one-step

fixation process of

reactive dyes

consumes less

energy.[3]

Water Consumption Generally lower[13]

Higher due to

extensive washing

required[3][13]

Reactive dyeing

requires significant

post-washing to

remove hydrolyzed,

unfixed dye, leading to

higher water usage.

[13]

Environmental Impact

Effluent
Less colored, less

salt[13]

Highly colored, high

Total Dissolved Solids

(TDS) from salt[13]

The primary

environmental issue

with reactive dyes is

the high salt

concentration and

unfixed dye in the

wastewater.[13]

Chemical Usage Requires strong

reducing agents (e.g.,

Requires large

amounts of salt and

Both have

environmental
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sodium hydrosulfite)

[13]

alkali (e.g., sodium

carbonate)[3][13]

drawbacks, though

modern, eco-friendly

reducing agents for

vat dyes are available.

[3][13]

Color Properties

Shade Reddish-light brown[7]
Wide range of bright,

vibrant browns[1][3]

Reactive dyes are

known for their ability

to produce brighter

and more varied

shades compared to

the often deeper,

more muted tones of

vat dyes.[3][10]

Experimental Protocols
Color Fastness to Washing (Based on ISO 105-C10)
This test evaluates the resistance of the color of textiles to washing.

Specimen Preparation: A dyed fabric specimen is prepared and stitched together with a

multi-fiber adjacent fabric.

Washing Procedure: The composite specimen is placed in a stainless-steel container in a

temperature-controlled laundering machine (e.g., a Launderometer). A specified amount of

standard soap solution is added.

Testing: The machine is operated for 30 minutes at a specified temperature (e.g., 60°C).[14]

Evaluation: After washing, the specimen is rinsed and dried. The change in color of the dyed

fabric and the degree of staining on the adjacent multi-fiber fabric are assessed using

standard Grey Scales.[14]

Color Fastness to Light (Based on ISO 105-B02)
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This method measures the resistance of the color of textiles to the action of an artificial light

source representing natural daylight.

Specimen Preparation: A specimen of the dyed textile is mounted on a cardboard holder.

Exposure: The specimen is placed in a light fastness tester equipped with a Xenon arc lamp,

which simulates natural sunlight. A portion of the specimen is covered.

Testing: The specimen is exposed to the light for a specified period until a certain level of

fading is observed on a Blue Wool standard exposed simultaneously.

Evaluation: The contrast between the exposed and unexposed parts of the specimen is

assessed by comparing it to the Blue Wool standards (rated on a scale of 1 to 8, where 8 is

the highest fastness).

Color Fastness to Rubbing (Based on ISO 105-X12)
This test assesses the amount of color transferred from the surface of a colored textile material

to other surfaces by rubbing.

Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a

crockmeter (rubbing fastness tester).

Rubbing Procedure: A standard white cotton rubbing cloth is mounted onto the instrument's

rubbing finger. The finger is then passed back and forth over the dyed specimen a specified

number of times with a constant downward force.

Testing: The procedure is performed under both dry and wet conditions (the rubbing cloth is

wetted to a specific pickup).

Evaluation: The amount of color transferred to the white rubbing cloth is evaluated using the

Grey Scale for Staining.

Visualization of Processes and Mechanisms
Below are diagrams illustrating the dyeing workflows and bonding mechanisms for both vat and

reactive dyes.
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Caption: Workflow of the Vat Dyeing Process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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